Cas no 1374679-83-0 (3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide)

• Product Name: 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide
• CAS No: 1374679-83-0
• MF: C₁₆H₂₇NO₃S
• MW: 313.455483675003
• CID: 5324066
• Update Time: 2025-11-06

3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Dimethylethyl)-4-ethoxy-N-(2-methylpropyl)benzenesulfonamide
• 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide

• Inchi： 1S/C16H27NO3S/c1-7-20-15-9-8-13(10-14(15)16(4,5)6)21(18,19)17-11-12(2)3/h8-10,12,17H,7,11H2,1-6H3
• InChI Key： ZVFQVUUDDULCLP-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C)C)(=O)=O)=CC=C(OCC)C(C(C)(C)C)=C1

Experimental Properties

• Density: 1.054±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 423.6±55.0 °C(Predicted)
• pka: 12.02±0.50(Predicted)

Additional information on 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide

Recent Advances in the Study of 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide (CAS: 1374679-83-0)

The compound 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide (CAS: 1374679-83-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, which are critical for its development as a potential drug candidate.

One of the key areas of research has been the optimization of the synthetic route for 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step reaction sequence, starting from readily available precursors, and employs advanced catalytic techniques to achieve high purity and yield. This advancement is expected to facilitate further preclinical and clinical studies of the compound.

Pharmacological evaluations have revealed that 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its ability to selectively target and modulate these enzymes, leading to reduced inflammation in animal models. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further studies are underway to elucidate its pharmacokinetic and safety profiles.

Another significant development is the exploration of the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity. Computational modeling and X-ray crystallography have provided insights into its binding interactions with target proteins, offering a foundation for the design of more potent analogs. These mechanistic studies are crucial for understanding its therapeutic potential and minimizing off-target effects.

In addition to its anti-inflammatory properties, recent research has investigated the compound's potential in oncology. Preliminary data indicate that 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide may exhibit antitumor activity by interfering with specific signaling pathways involved in cancer cell proliferation. While these findings are still in the early stages, they open new avenues for its application in cancer therapy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical trials.

Despite these promising advances, challenges remain in the development of 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on formulation strategies and structural modifications to enhance its drug-like properties. The integration of cutting-edge technologies, such as AI-driven drug design and high-throughput screening, is expected to play a pivotal role in overcoming these hurdles.

In conclusion, 3-tert-butyl-4-ethoxy-N-(2-methylpropyl)benzene-1-sulfonamide (CAS: 1374679-83-0) represents a promising candidate for therapeutic development, with applications spanning inflammation and oncology. Recent advancements in its synthesis, pharmacological evaluation, and mechanistic understanding have laid a solid foundation for future research. Continued interdisciplinary collaboration and innovation will be essential to fully realize its potential and bring it closer to clinical application.